Cas no 1013330-27-2 (1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride)

• Product Name: 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride
• CAS No: 1013330-27-2
• MF: C₁₉H₂₂ClNO₂
• MW: 331.83648443222
• CID: 1062604
• Update Time: 2025-06-12

1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride
• 1-benzyl-4-phenylpiperidine-4-carboxylic acid hydrochloride
• 4-Phenyl-1-(phenylmethyl)-4-piperidinecarboxylic acid hydrochloride (1:1)

• Inchi： 1S/C19H21NO2.ClH/c21-18(22)19(17-9-5-2-6-10-17)11-13-20(14-12-19)15-16-7-3-1-4-8-16;/h1-10H,11-15H2,(H,21,22);1H
• InChI Key： ZYCYFWKVUMKRQK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 331.13400

Experimental Properties

• PSA: 40.54000
• LogP: 4.04490

Additional information on 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride

Introduction to 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride (CAS No. 1013330-27-2)

1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1013330-27-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, a heterocyclic organic compound featuring a six-membered ring containing one nitrogen atom. The structural framework of 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride incorporates both benzyl and phenyl substituents, which contribute to its unique chemical properties and potential biological activities.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including drug formulation and delivery systems. The presence of the carboxylic acid group and the piperidine core suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in drug design and development.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that piperidine-based compounds often exhibit significant therapeutic potential in areas such as central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The benzyl and phenyl groups in 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride may contribute to its ability to modulate these biological pathways by influencing receptor binding affinities and enzyme activities.

One of the most compelling aspects of 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride is its versatility in serving as a building block for more complex drug molecules. Researchers have leveraged its structural features to synthesize novel analogs with enhanced pharmacokinetic properties or improved target specificity. For instance, modifications at the benzyl or phenyl positions can fine-tune the compound's solubility, metabolic stability, and binding interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of promising candidates like 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride. These techniques allow for rapid evaluation of thousands of compounds based on their predicted biological activity, enabling scientists to identify lead structures more efficiently. The hydrochloride salt form of this compound has been particularly valuable in these screens due to its improved solubility and crystalline stability.

The synthesis of 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the piperidine ring followed by functional group transformations to introduce the benzyl and phenyl substituents. The final step often involves salt formation with hydrochloric acid to enhance stability and solubility.

In terms of pharmacological activity, preliminary studies suggest that 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride may exhibit properties relevant to CNS disorders. The piperidine core is known to interact with various neurotransmitter receptors, including serotonin receptors, which play a crucial role in mood regulation and cognitive function. Additionally, the benzyl and phenyl groups may contribute to sigma receptor binding, another target implicated in CNS therapies.

The potential therapeutic applications of this compound are further supported by its structural similarity to known pharmacologically active agents. By comparing its properties with established drugs, researchers can gain insights into its potential mechanisms of action and side effect profiles. This comparative approach is invaluable in drug development, as it allows for informed decisions about further optimization and clinical testing.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride are likely to play an increasingly important role in drug discovery programs. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them attractive candidates for further investigation.

In conclusion, 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Hydrochloride (CAS No. 1013330-27-2) represents a promising compound in pharmaceutical chemistry due to its versatile structure and potential biological activities. Its role as a building block for more complex drug molecules underscores its importance in modern drug development efforts. As research progresses, this compound is expected to contribute significantly to advancements in therapeutic treatments for various diseases.